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Compound of Interest

Compound Name: 2,2-Dimethylnonanoic acid

Cat. No.: B084092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical characterization of 2,2-Dimethylnonanoic acid. The information is intended for

professionals in research, chemical synthesis, and drug development who require detailed

technical data and methodologies.

Core Chemical Properties
2,2-Dimethylnonanoic acid is a saturated fatty acid characterized by a nine-carbon chain with

two methyl groups at the alpha-position. This substitution creates a sterically hindered

carboxylic acid with distinct physical and chemical properties.
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Property Value Source

IUPAC Name 2,2-dimethylnonanoic acid [1]

CAS Number 14250-75-0 [1]

Molecular Formula C₁₁H₂₂O₂ [1]

Molecular Weight 186.29 g/mol [1]

Canonical SMILES CCCCCCCC(C)(C)C(=O)O [1]

InChI Key
GZWHUSJKYLPRHF-

UHFFFAOYSA-N
[1]

Synonyms Nonanoic acid, 2,2-dimethyl- [1]

Physical and Chemical Properties
Property Value Source

Molecular Weight 186.29 g/mol [1]

Monoisotopic Mass 186.161979940 Da [1]

Density 0.909 g/cm³ (Predicted)

XLogP3 4.3 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 7 [1]

Topological Polar Surface Area 37.3 Å² [1]

Reactivity and Safety Profile
Chemical Reactivity
As a carboxylic acid, 2,2-Dimethylnonanoic acid undergoes typical reactions such as

esterification, amide formation, and reduction. However, the presence of the two methyl groups
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at the C2 position provides significant steric hindrance, which can slow down reaction rates

compared to its linear isomer, nonanoic acid.

Based on reactivity profiles of similar compounds, 2,2-Dimethylnonanoic acid is expected to

react exothermically with bases. It may also react with active metals to form gaseous hydrogen

and a metal salt. Reactions with cyanide salts could generate gaseous hydrogen cyanide, while

reactions with diazo compounds, isocyanates, nitrides, and sulfides may generate flammable

and/or toxic gases and heat.

Safety and Handling
GHS Hazard Classification:[1]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.

Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.

Precautionary Statements: Users should handle this compound in a well-ventilated area, using

appropriate personal protective equipment (PPE), including gloves and safety goggles. Avoid

breathing dust, fumes, or vapors. Wash hands thoroughly after handling. Store in a tightly

sealed container in a cool, dry place.

Experimental Protocols
Synthesis Protocol: Grignard Carboxylation
(Representative)
The following is a representative protocol for the synthesis of 2,2-Dimethylnonanoic acid via

the Grignard reaction, a common method for C-C bond formation and carboxylic acid synthesis.

This protocol is adapted from general procedures for similar compounds.[2]

Step 1: Formation of the Grignard Reagent

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen

or argon).
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Initiation: Place magnesium turnings (1.1 eq) in the flask. Add a small crystal of iodine to help

initiate the reaction.

Addition of Alkyl Halide: Dissolve 1-bromo-2,2-dimethylheptane (1.0 eq) in anhydrous diethyl

ether and add it to the dropping funnel. Add a small portion of the alkyl halide solution to the

magnesium turnings. The reaction is indicated by the disappearance of the iodine color and

gentle bubbling.

Reaction: Once initiated, add the remaining alkyl halide solution dropwise at a rate that

maintains a gentle reflux. After the addition is complete, continue stirring the mixture for 1-2

hours until the magnesium is consumed.

Step 2: Carboxylation and Workup

Carbonation: Crush an excess of dry ice (solid CO₂) in a separate flask and cautiously pour

the prepared Grignard reagent solution onto it with stirring.

Acidification: Allow the excess CO₂ to sublime and the mixture to warm to room temperature.

Slowly add aqueous HCl (e.g., 3 M) to protonate the carboxylate salt and dissolve any

remaining magnesium salts.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent (e.g., diethyl ether) three times.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and remove the solvent under reduced pressure. The crude product can be further

purified by vacuum distillation or column chromatography.
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Predicted Areas of Biological Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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